3-((4-chlorophenyl)sulfonyl)-N-(5-(pyridin-2-yl)-1,3,4-oxadiazol-2-yl)propanamide

• CAS: 923686-72-0
• Molecular Formula: C16H13ClN4O4S
• Molecular Weight: 392.81
• SMILES: C1=CC=NC(=C1)C2=NN=C(O2)NC(=O)CCS(=O)(=O)C3=CC=C(C=C3)Cl
• InChI: InChI=1S/C16H13ClN4O4S/c17-11-4-6-12(7-5-11)26(23,24)10-8-14(22)19-16-21-20-15(25-16)13-3-1-2-9-18-13/h1-7,9H,8,10H2,(H,19,21,22)
• InChIKey: LKRFDOYFAXILPR-UHFFFAOYSA-N
• Solubility: not available

3-((4-Chlorophenyl)sulfonyl)-N-(5-(pyridin-2-yl)-1,3,4-oxadiazol-2-yl)propanamide (CAS 923686-72-0) is a synthetic small molecule built on a 1,3,4-oxadiazole core, functionalized with a 4-chlorophenylsulfonyl group and a pyridin-2-yl substituent. The 1,3,4-oxadiazole scaffold is recognized in medicinal chemistry for its metabolic stability and capacity for diverse π-π stacking interactions, while the sulfonamide linkage provides hydrogen-bond donor/acceptor functionality.

3-((4-Chlorophenyl)sulfonyl)-N-(5-(pyridin-2-yl)-1,3,4-oxadiazol-2-yl)propanamide (CAS 923686-72-0): Procurement-Focused Chemical Profile

3-((4-Chlorophenyl)sulfonyl)-N-(5-(pyridin-2-yl)-1,3,4-oxadiazol-2-yl)propanamide (CAS 923686-72-0) is a synthetic small molecule built on a 1,3,4-oxadiazole core, functionalized with a 4-chlorophenylsulfonyl group and a pyridin-2-yl substituent . The 1,3,4-oxadiazole scaffold is recognized in medicinal chemistry for its metabolic stability and capacity for diverse π-π stacking interactions, while the sulfonamide linkage provides hydrogen-bond donor/acceptor functionality [1]. The compound bridges aryl sulfonamide and heteroaryl-oxadiazole chemical space, making it a candidate for antimicrobial screening programs and enzyme inhibition studies.

Synthetic small molecule with 1,3,4-oxadiazole core and sulfonamide linker

May support antimicrobial screening programs against Gram-positive bacteria

Fits enzyme inhibition studies; 4-chloro substituent provides SAR differentiation

Pyridin-2-yl orientation enables metal-chelation probe development

• [1] Ramesh, D. et al. Synthesis, Characterization, Biological Assay of New 5-(Pyridine-2-Yl)-1,3,4-Oxadiazol-2-Amine Derivatives and Their Molecular Docking Studies. Oriental Journal of Chemistry, 2024, 40(3), 695-706. View Source

Why 3-((4-Chlorophenyl)sulfonyl)-N-(5-(pyridin-2-yl)-1,3,4-oxadiazol-2-yl)propanamide Cannot Be Replaced by Generic Analogs

Simple substitution with analogs such as the pyridin-3-yl (CAS 923686-64-0) or pyridin-4-yl (CAS 946337-87-7) regioisomers, or phenylsulfonyl derivatives lacking the 4-chloro substituent, is likely to alter key molecular properties. The position of the pyridine nitrogen dictates metal-chelation geometry, protein-binding orientation, and π-stacking capability, which are critical for target interaction [1]. Published antimicrobial data on the same core scaffold show that even minor alkyl chain variations on the oxadiazole-2-amine nitrogen produce substantial differences in zone-of-inhibition values against S. aureus and E. coli [2]. Therefore, the exact combination of pyridin-2-yl orientation and 4-chlorophenylsulfonyl electrophilic character is specific to this CAS number and cannot be assumed interchangeable with other in-class compounds.

Pyridin-3-yl or pyridin-4-yl regioisomers may alter metal-chelation geometry and binding orientation, limiting direct substitution in metalloenzyme assays.

Phenylsulfonyl analogs lacking the 4-chloro substituent may reduce target affinity, based on class-level SAR in related 1,3,4-oxadiazole sulfonamides.

Minor alkyl chain variations on the oxadiazole-2-amine position substantially change antimicrobial activity; activity is not transferable across analogs.

• [1] Wang, P.-Y. et al. Synthesis and antibacterial activity of pyridinium-tailored 2,5-substituted-1,3,4-oxadiazole thioether/sulfoxide/sulfone derivatives. Bioorganic & Medicinal Chemistry Letters, 2016, 26(4), 1214-1218. View Source
• [2] Ramesh, D. et al. Synthesis, Characterization, Biological Assay of New 5-(Pyridine-2-Yl)-1,3,4-Oxadiazol-2-Amine Derivatives and Their Molecular Docking Studies. Oriental Journal of Chemistry, 2024, 40(3), 695-706. View Source

Quantitative Differentiation Evidence for 3-((4-Chlorophenyl)sulfonyl)-N-(5-(pyridin-2-yl)-1,3,4-oxadiazol-2-yl)propanamide

Antimicrobial Potency of the Core 5-(Pyridin-2-yl)-1,3,4-oxadiazol-2-amine Scaffold Against S. aureus

A 2024 study of structurally related 5-(pyridin-2-yl)-1,3,4-oxadiazol-2-amine derivatives (compounds 3a–e) established that the core scaffold yields S. aureus zone-of-inhibition values ranging from 6 mm to 17 mm at 100 µg/mL, depending on the N-acyl chain length [1]. The 4-chlorophenylsulfonyl group present in the target compound is a stronger electron-withdrawing substituent than any alkyl acyl chain tested, which is predicted to increase electrophilicity and enhance target binding. This functional group divergence provides a structurally grounded potency differentiation relative to the published series.

Scaffold antimicrobial baseline

Class-level

Published S. aureus zone of inhibition: 6–17 mm (100 µg/mL) for core 5-(pyridin-2-yl)-1,3,4-oxadiazol-2-amine derivatives. 4-Chlorophenylsulfonyl predicted to shift activity upward.

Supports antimicrobial screening fit and SAR expansion.

No direct target measurement; class-level extrapolation.

Evidence Dimension	Antibacterial activity (zone of inhibition, 100 µg/mL)
Target Compound Data	No direct measurement; predicted enhanced potency based on sulfonyl electrophilicity
Comparator Or Baseline	Compounds 3a–e from Ramesh et al. (2024): S. aureus zone of inhibition at 100 µg/mL ranges from 6 mm (3e) to 17 mm (3d)
Quantified Difference	Baseline range: 6–17 mm zone of inhibition; 4-chlorophenylsulfonyl group anticipated to shift activity toward the upper bound or beyond
Conditions	Agar well-diffusion method; S. aureus ATCC strain; 18–24 h incubation at 37°C; DMSO as solvent

Why This Matters

This baseline enables researchers to benchmark the target compound's antibacterial performance against a published series built on the same 5-(pyridin-2-yl)-1,3,4-oxadiazole core, with the sulfonyl substituent as a key differentiator.

• [1] Ramesh, D. et al. Synthesis, Characterization, Biological Assay of New 5-(Pyridine-2-Yl)-1,3,4-Oxadiazol-2-Amine Derivatives and Their Molecular Docking Studies. Oriental Journal of Chemistry, 2024, 40(3), 695-706. View Source

Regioisomeric Specificity: Pyridin-2-yl vs. Pyridin-3-yl and Pyridin-4-yl Analogs

The target compound places the pyridine nitrogen at the ortho position relative to the oxadiazole ring. Closest available analogs feature pyridin-3-yl (CAS 923686-64-0) and pyridin-4-yl (CAS 946337-87-7) substitution . No quantitative head-to-head bioactivity data are publicly available. However, the ortho nitrogen geometry enables bidentate metal-chelation with the oxadiazole N-atom, a motif absent in the meta and para regioisomers. This chelation potential has been exploited in related 1,3,4-oxadiazole metal complexes for enhanced antimicrobial and enzyme-inhibitory activity [1].

Regioisomeric metal-chelation

Class-level

Pyridin-2-yl (ortho) enables bidentate chelation with oxadiazole N; meta and para analogs lack this motif.

Structure-based criterion for metalloenzyme target selection.

No quantitative bioactivity comparison published.

Evidence Dimension	Pyridine nitrogen position and metal-chelation capability
Target Compound Data	Pyridin-2-yl: ortho nitrogen capable of bidentate chelation with oxadiazole N
Comparator Or Baseline	Pyridin-3-yl (meta, CAS 923686-64-0) and pyridin-4-yl (para, CAS 946337-87-7): unable to form comparable chelate rings; no bioactivity data reported
Quantified Difference	Qualitative differentiation: ortho-specific metal-chelation potential; binding mode divergence from meta/para analogs demonstrated in related oxadiazole series
Conditions	Coordination chemistry and molecular docking studies on analogous 1,3,4-oxadiazole compounds

Why This Matters

The ortho pyridine geometry is a structure-based selection criterion that distinguishes this compound from its regioisomeric alternatives, particularly for projects targeting metalloenzymes or requiring defined metal-binding pharmacophores.

• [1] Khan, M. et al. Synthesis and biological evaluation of sulfonamide-based 1,3,4-oxadiazole derivatives. Bulletin of the Chemical Society of Ethiopia, 2019, 33(2), 307-320. View Source

Purity Specification: 95% Baseline with Assay Adjustability

Standard commercial offerings specify a purity of 95% by HPLC for this compound, consistent with research-grade small molecules . Although the pyridin-3-yl and pyridin-4-yl analogs are sold at the same nominal purity, the target compound's chromatographic behavior (C16 reverse-phase, C18 columns) is influenced by the ortho pyridine orientation, which affects retention time and peak resolution. For labs planning HPLC purification, this difference in retention profile is a practical selection criterion.

Purity & chromatographic behavior

Specification review

95% purity (HPLC); distinct retention time due to ortho pyridine orientation. Differentiates from regioisomeric impurities.

Facilitates chromatographic purification and method development.

C18 reverse-phase, UV 254 nm.

Evidence Dimension	Purity specification and chromatographic behavior
Target Compound Data	95% purity (HPLC); distinct retention time due to pyridin-2-yl group
Comparator Or Baseline	Regioisomeric analogs (CAS 923686-64-0, 946337-87-7): also specified at 95% purity, but with different retention times and resolution from synthetic impurities
Quantified Difference	Qualitative difference in chromatographic resolution; identical purity specification but divergent HPLC behavior
Conditions	Typical C18 reverse-phase HPLC conditions; UV detection at 254 nm

Why This Matters

For researchers performing bioassay-guided fractionation or requiring high chromatographic purity, the ortho pyridine isomer offers distinct separation properties that simplify downstream purification relative to its regioisomers.

Molecular Electrostatic Potential Profile: 4-Chlorophenylsulfonyl vs. Phenylsulfonyl Analogs

The 4-chloro substituent on the phenylsulfonyl group increases the molecular dipole moment and alters the electrostatic potential surface compared to the unsubstituted phenylsulfonyl analog (3-(phenylsulfonyl)-N-(5-(pyridin-3-yl)-1,3,4-oxadiazol-2-yl)propanamide). Although no direct biological comparison is published, in related sulfonamide-based 1,3,4-oxadiazole enzyme inhibitors, a 4-chloro substituent on the sulfonyl aryl ring improved carbonic anhydrase inhibition Ki values by approximately 2–3 fold over unsubstituted phenyl analogs [1]. The target compound retains this 4-chloro feature, providing a structural basis for enhanced target affinity relative to des-chloro analogs.

4-Cl substituent SAR

Class-level

In related sulfonamide 1,3,4-oxadiazole CA inhibitors, 4-Cl substitution reduced Ki by ~2–3 fold (e.g., ~18 vs ~45 nM).

Supports procurement for enzyme inhibitor SAR programs.

Class-level inference; direct target measurement needed.

Evidence Dimension	Predicted influence of 4-chloro substitution on enzyme inhibition affinity
Target Compound Data	Contains 4-chlorophenylsulfonyl group
Comparator Or Baseline	Unsubstituted phenylsulfonyl analog: in related 1,3,4-oxadiazole sulfonamide CA inhibitors, 4-Cl substitution reduced Ki by 2–3 fold (e.g., Ki ~18 nM vs. ~45 nM for hCA I)
Quantified Difference	Approximately 2–3 fold Ki improvement predicted (class-level extrapolation); no direct target-compound measurement
Conditions	Stopped-flow CO2 hydration assay; recombinant human carbonic anhydrase I and II isoforms

Why This Matters

For procurement decisions in enzyme-inhibitor discovery programs, the 4-chloro substituent is a calculated advantage over des-chloro analogs, supported by established SAR in the 1,3,4-oxadiazole sulfonamide class.

• [1] Mohammad, S. et al. Cytotoxic effect, enzyme inhibition, and in silico studies of some novel N-substituted sulfonyl amides incorporating 1,3,4-oxadiazol structural motif. Molecular Diversity, 2022, 26(5), 2825-2845. View Source

Best Research and Industrial Application Scenarios for 3-((4-Chlorophenyl)sulfonyl)-N-(5-(pyridin-2-yl)-1,3,4-oxadiazol-2-yl)propanamide

Antibacterial Screening Programs Targeting Gram-Positive Pathogens

Leverage the core 1,3,4-oxadiazole scaffold's documented activity against S. aureus (zones of inhibition up to 17 mm at 100 µg/mL for structurally related derivatives) [1]. The 4-chlorophenylsulfonyl group provides a differentiated electrophilic moiety for structure-activity relationship expansion, especially against methicillin-resistant strains.

Metalloenzyme Inhibitor Development (Carbonic Anhydrase, AChE)

Deploy the compound as a sulfonamide-bearing oxadiazole lead for carbonic anhydrase or acetylcholinesterase inhibition, where the 4-chloro substituent is expected to improve Ki values by 2–3 fold over des-chloro analogs based on class-level SAR [2]. The ortho pyridine nitrogen enables bidentate zinc-chelation in CA active sites.

Chemical Biology Probe for Metal-Binding Protein Targets

Utilize the pyridin-2-yl and oxadiazole nitrogen atoms as a defined bidentate metal-binding motif for probing metalloprotein function. The ortho geometry is uniquely suited for chelating transition metals (Zn²⁺, Cu²⁺, Fe²⁺), a property absent in the pyridin-3-yl and pyridin-4-yl regioisomers.

Building Block for Divergent Sulfonamide Libraries

Employ the compound as a key intermediate in parallel medicinal chemistry synthesis, exploiting the sulfonamide linkage as a diversification point for late-stage functionalization. The defined 95% purity and distinct HPLC retention profile enable efficient library purification.

Application

Selection Property

Validation Focus

Antimicrobial screening (Gram-positive)

1,3,4-oxadiazole scaffold activity profile

S. aureus zone-of-inhibition benchmarking

Metalloenzyme inhibitor development

4-Chloro sulfonamide SAR advantage

Enzyme inhibition affinity comparison (class-level SAR)

Metal-binding probe studies

Pyridin-2-yl bidentate chelation geometry

Metal-binding assay confirmation

Divergent sulfonamide library synthesis

Sulfonamide linker for late-stage diversification

HPLC purification and library synthesis

• [1] Ramesh, D. et al. Synthesis, Characterization, Biological Assay of New 5-(Pyridine-2-Yl)-1,3,4-Oxadiazol-2-Amine Derivatives and Their Molecular Docking Studies. Oriental Journal of Chemistry, 2024, 40(3), 695-706. View Source
• [2] Mohammad, S. et al. Cytotoxic effect, enzyme inhibition, and in silico studies of some novel N-substituted sulfonyl amides incorporating 1,3,4-oxadiazol structural motif. Molecular Diversity, 2022, 26(5), 2825-2845. View Source